Cas no 1366367-29-4 ((3S)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366367-29-4
• MF: C₂₄H₁₉BrClNO₄
• MW: 500.768965005875
• CID: 5962465
• PubChem ID: 103840552
• Update Time: 2025-06-07

(3S)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 1366367-29-4
• (3S)-3-(4-bromo-3-chlorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1162965

• Inchi： 1S/C24H19BrClNO4/c25-20-10-9-14(11-21(20)26)22(12-23(28)29)27-24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,27,30)(H,28,29)/t22-/m0/s1
• InChI Key： WVRKOGAAZYTFOI-QFIPXVFZSA-N
• SMILES： BrC1C=CC(=CC=1Cl)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 499.01860g/mol
• Monoisotopic Mass: 499.01860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (3S)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3S)-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1366367-29-4)

(3S-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1366367-29-4, represents a testament to the ongoing advancements in medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules.

The molecular structure of this compound is characterized by a chiral center at the 3S position, which is a critical feature for its biological activity. The presence of both bromine and chlorine substituents on the aromatic ring enhances its potential as a pharmacophore, allowing for selective interactions with biological targets. Furthermore, the incorporation of a (9H-fluoren-9-yl)methoxycarbonyl group introduces a bulky moiety that can influence both the solubility and binding affinity of the molecule.

In recent years, there has been a surge in research focused on developing new therapeutic agents that target complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The compound (3S-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) has emerged as a promising candidate in this context due to its unique structural features and potential biological activities.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as asymmetric catalysis and protecting group strategies, has been instrumental in achieving the desired stereoisomer with high enantiomeric excess. These synthetic approaches not only highlight the expertise of modern organic chemistry but also pave the way for scalable production processes.

Biological evaluation of (3S-3-(4-bromo-3-chlorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) has revealed intriguing pharmacological properties. Initial studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation. The bromo and chloro substituents on the aromatic ring have been shown to modulate binding interactions with target proteins, leading to enhanced efficacy. Additionally, the fluorenylmethoxycarbonyl group contributes to improved metabolic stability, making it a more viable candidate for clinical development.

The role of computational chemistry in understanding the molecular interactions of this compound cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its binding mode and mechanism of action. These studies have not only validated experimental findings but also guided the optimization of lead compounds towards higher potency and selectivity.

In conclusion, (3S strong>-< strong > 3 strong >-(< strong > 4-bromo-3-chlorophenyl strong >)-< strong > 3 strong >-{(< strong > 9H-fluoren-9 -yl)methoxycarbonyl }amino)propanoic acid (CAS No. 1366367-29-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.